Cas no 2228612-59-5 (1,1,1-trifluoro-4-(1H-1,2,4-triazol-1-yl)butan-2-one)

• Product Name: 1,1,1-trifluoro-4-(1H-1,2,4-triazol-1-yl)butan-2-one
• CAS No: 2228612-59-5
• MF: C₆H₆F₃N₃O
• MW: 193.126551151276
• CID: 5798123
• PubChem ID: 165838641
• Update Time: 2025-06-08

1,1,1-trifluoro-4-(1H-1,2,4-triazol-1-yl)butan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-4-(1H-1,2,4-triazol-1-yl)butan-2-one
• 2228612-59-5
• EN300-1968214

• Inchi： 1S/C6H6F3N3O/c7-6(8,9)5(13)1-2-12-4-10-3-11-12/h3-4H,1-2H2
• InChI Key： DANDTTXKNIUEOP-UHFFFAOYSA-N
• SMILES： FC(C(CCN1C=NC=N1)=O)(F)F

Computed Properties

• Exact Mass: 193.04629631g/mol
• Monoisotopic Mass: 193.04629631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 47.8Ų

Additional information on 1,1,1-trifluoro-4-(1H-1,2,4-triazol-1-yl)butan-2-one

Recent Advances in the Study of 1,1,1-Trifluoro-4-(1H-1,2,4-Triazol-1-yl)butan-2-one (CAS: 2228612-59-5)

1,1,1-Trifluoro-4-(1H-1,2,4-triazol-1-yl)butan-2-one (CAS: 2228612-59-5) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its synthesis, reactivity, and biological activity, positioning it as a promising candidate for drug development. This research brief summarizes the latest findings related to this compound, focusing on its chemical properties, synthetic methodologies, and therapeutic potential.

The compound's structure, characterized by a trifluoromethyl group and a 1,2,4-triazole moiety, imparts distinct electronic and steric properties that influence its reactivity and interaction with biological targets. Recent synthetic approaches have optimized the yield and purity of 1,1,1-trifluoro-4-(1H-1,2,4-triazol-1-yl)butan-2-one, employing novel catalytic systems and green chemistry principles. These advancements have facilitated its use as a versatile intermediate in the synthesis of more complex molecules with potential medicinal applications.

In terms of biological activity, preliminary studies have demonstrated that 1,1,1-trifluoro-4-(1H-1,2,4-triazol-1-yl)butan-2-one exhibits inhibitory effects on specific enzymes involved in inflammatory and proliferative pathways. For instance, its interaction with cytochrome P450 enzymes has been investigated, revealing selective inhibition that could be harnessed for therapeutic purposes. Additionally, its potential as an antifungal agent has been explored, with promising results against Candida species and other pathogenic fungi.

Further research has delved into the compound's mechanism of action at the molecular level. Computational modeling and X-ray crystallography studies have provided insights into its binding modes with target proteins, highlighting the critical role of the trifluoromethyl group in enhancing binding affinity and selectivity. These findings underscore the compound's potential as a scaffold for designing novel inhibitors with improved pharmacokinetic properties.

Despite these advancements, challenges remain in the development of 1,1,1-trifluoro-4-(1H-1,2,4-triazol-1-yl)butan-2-one-based therapeutics. Issues such as metabolic stability, toxicity, and bioavailability need to be addressed through systematic structure-activity relationship (SAR) studies and medicinal chemistry optimization. Collaborative efforts between academic researchers and pharmaceutical companies are essential to translate these findings into clinically viable drug candidates.

In conclusion, 1,1,1-trifluoro-4-(1H-1,2,4-triazol-1-yl)butan-2-one represents a compelling case study in the intersection of chemical synthesis and drug discovery. Its unique structural attributes and promising biological activities make it a valuable subject for ongoing research. Future studies should focus on expanding its therapeutic applications, optimizing its pharmacological profile, and exploring its potential in combination therapies. The continued investigation of this compound is expected to yield significant contributions to the field of medicinal chemistry and beyond.